Cas no 2096337-66-3 (2,6-Difluoro-4-isopropoxyphenylboronic acid)

• Product Name: 2,6-Difluoro-4-isopropoxyphenylboronic acid
• CAS No: 2096337-66-3
• MF: C₉H₁₁BF₂O₃
• MW: 215.989650011063
• MDL: MFCD22689791
• CID: 4710906
• PubChem ID: 118993489
• Update Time: 2025-10-29

2,6-Difluoro-4-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-isopropyloxyphenylboronic acid
• 2,6-Difluoro-4-isopropoxyphenylboronic acid
• (2,6-Difluoro-4-isopropoxyphenyl)boronic acid
• 2096337-66-3
• WID33766
• DTXSID801200966
• CS-0095033
• MFCD22689791
• (2,6-difluoro-4-propan-2-yloxyphenyl)boronic acid
• CS-16301
• [2,6-difluoro-4-(propan-2-yloxy)phenyl]boronic acid
• AB93137
• AKOS027331518
• Boronic acid, B-[2,6-difluoro-4-(1-methylethoxy)phenyl]-

• MDL： MFCD22689791
• Inchi： 1S/C9H11BF2O3/c1-5(2)15-6-3-7(11)9(10(13)14)8(12)4-6/h3-5,13-14H,1-2H3
• InChI Key： DHCDNEJEXMOLHK-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(C=C(C=1)OC(C)C)F

Computed Properties

• Exact Mass: 216.0769307g/mol
• Monoisotopic Mass: 216.0769307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 2,6-Difluoro-4-isopropoxyphenylboronic acid

Research Brief on 2,6-Difluoro-4-isopropoxyphenylboronic acid (CAS: 2096337-66-3) in Chemical Biology and Pharmaceutical Applications

2,6-Difluoro-4-isopropoxyphenylboronic acid (CAS: 2096337-66-3) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique fluorine-substituted aromatic ring and isopropoxy group, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2,6-Difluoro-4-isopropoxyphenylboronic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the fluorine atoms and isopropoxy group significantly enhanced the binding affinity and selectivity of the inhibitors towards BTK, a target implicated in various B-cell malignancies. The compound's boronic acid moiety also facilitated the formation of stable covalent adducts with the target protein, thereby improving pharmacokinetic properties.

Another groundbreaking application of 2,6-Difluoro-4-isopropoxyphenylboronic acid was reported in the field of targeted protein degradation. A 2024 Nature Chemical Biology paper detailed its incorporation into PROTAC molecules designed to degrade oncogenic proteins. The researchers found that the boronic acid group enabled efficient recruitment of E3 ubiquitin ligases, while the fluorine substitutions optimized cell permeability and metabolic stability. This dual functionality underscores the compound's value in advancing next-generation therapeutics.

From a synthetic chemistry perspective, 2,6-Difluoro-4-isopropoxyphenylboronic acid has also been employed in the development of fluorescent probes for real-time imaging of cellular processes. A recent ACS Chemical Biology study utilized this compound to create a boronic acid-based sensor for detecting hydrogen peroxide (H2O2) in live cells. The probe's high selectivity and sensitivity were attributed to the electronic effects of the fluorine atoms, which modulated the reactivity of the boronic acid group.

Despite these advancements, challenges remain in the large-scale production and optimization of 2,6-Difluoro-4-isopropoxyphenylboronic acid. Current synthetic routes often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient catalytic systems. Additionally, the compound's stability under physiological conditions requires further investigation to fully exploit its therapeutic potential.

In conclusion, 2,6-Difluoro-4-isopropoxyphenylboronic acid (CAS: 2096337-66-3) represents a promising tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from kinase inhibition to targeted protein degradation and biosensing. Future research should focus on optimizing its synthetic accessibility and exploring novel therapeutic contexts, solidifying its role as a cornerstone in modern pharmaceutical development.